Cas no 1467057-57-3 (tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate)

• Product Name: tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• CAS No: 1467057-57-3
• MF: C₁₉H₂₈BNO₅
• MW: 361
• MDL: MFCD16036419
• CID: 2101547
• PubChem ID: 91756115
• Update Time: 2025-07-18

tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• 2,3-dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-Benzoxazine-4-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborol
• (4-(Tert-butoxycarbonyl)-3,4-dihydro-2h-benzo[b][1,4]oxazin-7-yl)boronic acid pinacol ester
• CID 91756115
• tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carbo
• tert-butyl 2,3-dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b][1,4]oxazine-4-carboxylate
• tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate
• 4H-1,4-Benzoxazine-4-carboxylic acid, 2,3-dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
• 4-Boc-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-boronic Acid Pinacol Ester
• PS-18782
• 4-Boc-3,4-dihydro-2H-1,4-benzoxazine-7-boronic Acid Pinacol Ester
• tert-butyl7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• 1467057-57-3
• CS1746
• MFCD16036419
• SY289647
• DA-27366
• tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate

• MDL： MFCD16036419
• Inchi： 1S/C19H28BNO5/c1-17(2,3)24-16(22)21-10-11-23-15-12-13(8-9-14(15)21)20-25-18(4,5)19(6,7)26-20/h8-9,12H,10-11H2,1-7H3
• InChI Key： IHOSGMKSKBKOLZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C=2)OCCN3C(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 361.2060532g/mol
• Monoisotopic Mass: 361.2060532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 465.1±45.0 °C at 760 mmHg
• Flash Point: 235.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 0.60±0.20(Predicted)

tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate

Comprehensive Overview of tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate (CAS No. 1467057-57-3)

The compound tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate (CAS No. 1467057-57-3) is a highly specialized boronic ester derivative that has garnered significant attention in pharmaceutical and organic synthesis research. Its unique molecular structure, featuring a benzo[b][1,4]oxazine core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a pivotal method in modern drug discovery. Researchers and chemists frequently search for this compound due to its role in constructing complex heterocyclic scaffolds, which are foundational in developing novel therapeutics.

In recent years, the demand for boron-containing compounds like 1467057-57-3 has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. The tert-butyl protecting group in this molecule enhances its stability during synthetic processes, while the dioxaborolane unit facilitates efficient C-C bond formation. This dual functionality aligns with the growing trend of green chemistry, as it minimizes waste and improves reaction yields. Users often inquire about its solubility, storage conditions, and compatibility with Pd-catalyzed reactions, reflecting its practical relevance in labs.

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